Cas no 2679928-66-4 ((2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid)

(2R)-2-{(tert-Butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid is a chiral N-Boc-protected amino acid derivative featuring a thioether linkage with a prenyl group. This compound is valuable in peptide synthesis and medicinal chemistry due to its ability to introduce lipophilic and reactive functional groups into target molecules. The tert-butoxycarbonyl (Boc) group provides orthogonal protection for the amine, enabling selective deprotection under mild acidic conditions. The prenyl thioether moiety offers potential for further modifications, such as alkylation or oxidation, enhancing its utility in bioconjugation and prodrug design. Its stereochemical purity ensures reproducibility in asymmetric synthesis, making it a reliable intermediate for research applications.
(2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid structure
2679928-66-4 structure
Product Name:(2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid
CAS No:2679928-66-4
MF:C13H23NO4S
MW:289.391022920609
CID:5644430
PubChem ID:165917486
Update Time:2025-06-11

(2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
    • EN300-28258122
    • 2679928-66-4
    • (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid
    • Inchi: 1S/C13H23NO4S/c1-9(2)6-7-19-8-10(11(15)16)14-12(17)18-13(3,4)5/h6,10H,7-8H2,1-5H3,(H,14,17)(H,15,16)/t10-/m0/s1
    • InChI Key: KNCVQLHOIKLBAC-JTQLQIEISA-N
    • SMILES: S(C/C=C(\C)/C)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 289.13477939g/mol
  • Monoisotopic Mass: 289.13477939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 101Ų

(2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28258122-1g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
2679928-66-4
1g
$1157.0 2023-09-09
Enamine
EN300-28258122-5g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
2679928-66-4
5g
$3355.0 2023-09-09
Enamine
EN300-28258122-10g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
2679928-66-4
10g
$4974.0 2023-09-09
Enamine
EN300-28258122-0.05g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
2679928-66-4 95.0%
0.05g
$972.0 2025-03-19
Enamine
EN300-28258122-0.1g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
2679928-66-4 95.0%
0.1g
$1019.0 2025-03-19
Enamine
EN300-28258122-0.25g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
2679928-66-4 95.0%
0.25g
$1065.0 2025-03-19
Enamine
EN300-28258122-0.5g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
2679928-66-4 95.0%
0.5g
$1111.0 2025-03-19
Enamine
EN300-28258122-1.0g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
2679928-66-4 95.0%
1.0g
$1157.0 2025-03-19
Enamine
EN300-28258122-2.5g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
2679928-66-4 95.0%
2.5g
$2268.0 2025-03-19
Enamine
EN300-28258122-5.0g
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(3-methylbut-2-en-1-yl)sulfanyl]propanoic acid
2679928-66-4 95.0%
5.0g
$3355.0 2025-03-19

(2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid Related Literature

Additional information on (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid

Introduction to (2R)-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic Acid (CAS No. 2679928-66-4)

(2R-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid) is a specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2679928-66-4, exhibits promising properties that make it a valuable candidate for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular architecture of this compound features a chiral center at the 2R position, which is critical for its biological activity. The presence of a tert-butoxy carbonyl group and an amino sulfanyl side chain contributes to its stability and reactivity, making it an attractive building block for medicinal chemists. The (3-methylbut-2-en-1-yl) moiety introduces a hydrophobic region, enhancing its solubility and interaction with biological targets.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The structure of (2R-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid) aligns well with this trend, as it can be utilized to facilitate the synthesis of enantiomerically pure compounds. Such compounds are highly sought after in drug development due to their improved pharmacological profiles and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various physiological processes, and their inhibition is often a key strategy in the treatment of diseases such as cancer, inflammation, and infectious disorders. The sulfanyl group in the molecule enhances its ability to interact with protease active sites, making it an effective scaffold for designing novel inhibitors.

Recent studies have demonstrated that derivatives of (2R-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid) exhibit potent inhibitory activity against various proteases. For instance, modifications to the tert-butoxy carbonyl group have been shown to improve binding affinity and selectivity. These findings highlight the compound's versatility and its potential as a lead molecule for further drug discovery efforts.

The (3-methylbut-2-en-1-yl) side chain also contributes to the compound's pharmacological properties by influencing its metabolic stability and distribution. This feature is particularly important in drug development, as it can help to optimize bioavailability and reduce unwanted side effects. Additionally, the chiral center at the 2R position allows for the exploration of enantiomeric relationships, which can lead to the identification of more effective and safer therapeutic agents.

In conclusion, (2R-2-{(tert-butoxy)carbonylamino}-3-(3-methylbut-2-en-1-yl)sulfanylpropanoic acid) (CAS No. 2679928-66-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for the synthesis of bioactive molecules and the development of novel therapeutic agents. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd